7-Hydroxy-6-methyl-8-nitro-2H-thiazolo[3,2-A]pyridin-5(3H)-one

• CAS No.: 1303510-46-4
• Molecular Formula: C8H8N2O4S
• Molecular Weight: 228.23 g/mol
• IUPAC Name: 7-hydroxy-6-methyl-8-nitro-2,3-dihydro-[1,3]thiazolo[3,2-a]pyridin-5-one
• InChI: InChI=1S/C8H8N2O4S/c1-4-6(11)5(10(13)14)8-9(7(4)12)2-3-15-8/h11H,2-3H2,1H3
• InChI Key: DWPQRKFZVJIGAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C2N(C1=O)CCS2)[N+](=O)[O-])O

Description

7-Hydroxy-6-methyl-8-nitro-2H-thiazolo[3,2-A]pyridin-5(3H)-one is a useful research compound. Its molecular formula is C8H8N2O4S and its molecular weight is 228.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Nitromethylene-thiazolidine (7.3 g, 50 mmol) and 2-methyl-malonic acid bis-(2,4,6-trichloro-phenyl) ester (23.8 g, 50 mmol) in xylene (80 mL) was taken in a reaction flask and the flask was heated to reflux for 3 hours. The reaction mixture was monitored by TLC (100% ethylacetate). The reaction mixture was cooled, concentrated and partitioned between DCM and water. The organic layer was washed with water, brine solution, dried over Na2SO4 and concentrated. The crude product was kept at 0° C. for overnight. The solid formed was collected and washed with hexane and ether to afford 5.3 g of the product (46% yield).